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‘ Compound of Interest

Compound Name: 1-Allyl-1h-indol-5-amine

Cat. No.: B15324891

Synthesis of 1-Allyl-1H-indol-5-amine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of the primary synthetic routes for obtaining 1-Allyl-1H-indol-5-amine, a valuable building block in m«
Core Synthetic Strategies
The synthesis of 1-Allyl-1H-indol-5-amine can be approached via two main routes:
« Pathway 1: N-Allylation of 5-Nitroindole followed by Reduction. This pathway involves the initial allylation of the indole nitrogen of 5-nitroindole, follc
« Pathway 2: Reduction of 5-Nitroindole followed by Selective N-Allylation. This alternative route first reduces 5-nitroindole to 5-aminoindole, which is
The choice between these pathways may depend on reagent availability, scalability, and the potential for side reactions.
Pathway 1: N-Allylation of 5-Nitroindole and Subsequent Reduction
This is a robust and frequently employed method for the synthesis of 1-Allyl-1H-indol-5-amine.
digraph "Pathway 1" {
graph [rankdir="LR", splines=ortho, nodesep=0.6];

node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, width=2, height=0.8];
edge [fontname="Arial", fontsize=10];

A [label="5-Nitroindole", fillcolor="#F1F3F4", fontcolor="#202124"1;
B [label="1-Allyl-5-nitroindole", fillcolor="#F1F3F4", fontcolor="#202124"1;
C [label="1-Allyl-1H-indol-5-amine", fillcolor="#FBBC05", fontcolor="#202124"1;

A -> B [label=" N-Allylation\n(Allyl bromide, NaH, DMF)", color="#4285F4", fontcolor="#202124"];
B -> C [label=" Reduction\n(Pd/C, H2)", color="#34A853", fontcolor="#202124"];

Figure 2: Synthetic scheme for Pathway 2.

Step 1: Reduction of 5-Nitroindole to 5-Aminoindole
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A common method for the reduction of aromatic nitro compounds in the presence of other reducible functional g

Experimental Protocol: Reduction of 5-Nitroindole with Stannous Chloride

5-Nitroindole is dissolved in ethanol, and an excess of stannous chloride dihydrate (SnCl2-2H:0) is added. Th

Starting Material

5-Nitroindole

Step 2: Selective N-Allylation of 5-Aminoindole

The selective N-allylation of 5-aminoindole presents a challenge due to the presence of two nucleophilic nitr

Experimental Protocol: Selective N-Allylation of 5-Aminoindole

Protecting the more nucleophilic amino group prior to allylation is a common strategy. Alternatively, specifi

A mixture of 5-aminoindole, a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB), and a base 1

Starting Material

5-Aminoindole

Summary of Starting Materials

The following table summarizes the key starting materials required for the synthesis of 1-Allyl-1H-indol-5-am
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Pathway

Pathway 1

Pathway 2

Conclusion

Both presented pathways offer viable routes for the synthesis of 1-Allyl-1H-indol-5-amine. Pathway 1 is often

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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